Cas no 89253-81-6 (1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenyl-, (1R)-)

1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenyl-, (1R)- structure
89253-81-6 structure
Product Name:1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenyl-, (1R)-
CAS No:89253-81-6
MF:C16H17N
MW:223.312884092331
CID:606583
Update Time:2024-01-31

1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

    • 1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenyl-, (1R)-
    • Inchi: 1S/C16H17N/c1-2-6-13(7-3-1)16-12-17-11-10-14-8-4-5-9-15(14)16/h1-9,16-17H,10-12H2/t16-/m1/s1
    • InChI Key: MEXPXLPUVFBQGJ-MRXNPFEDSA-N
    • SMILES: N1CCC2=CC=CC=C2[C@@H](C2=CC=CC=C2)C1

Computed Properties

  • Exact Mass: 223.136
  • Monoisotopic Mass: 223.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.042±0.06 g/cm3(Predicted)
  • Boiling Point: 365.4±11.0 °C(Predicted)
  • pka: 9.86±0.40(Predicted)

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